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Compound of Interest

Compound Name: 4-Chloro-1,3-dioxolan-2-one

CAS No.: 3967-54-2

Cat. No.: B1361073

Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Chloro-1,3-dioxolan-2-one, a

versatile chemical intermediate. Key physicochemical properties, including its CAS number and

molecular weight, are presented. Detailed experimental protocols for its synthesis via two

primary routes—photochlorination of ethylene carbonate and cycloaddition of carbon dioxide to

epichlorohydrin—are outlined. This document is intended to serve as a valuable resource for

professionals in organic synthesis, materials science, and drug development.

Physicochemical Properties
4-Chloro-1,3-dioxolan-2-one, also known as chloroethylene carbonate, is a reactive organic

compound widely utilized as a precursor in the synthesis of various valuable chemicals.[1] Its

key properties are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 3967-54-2 [2][3]

Molecular Weight 122.51 g/mol [2][3]

Molecular Formula C₃H₃ClO₃ [2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 121-123 °C at 18 mmHg [2]

Density 1.504 g/mL at 25 °C [2]

Refractive Index 1.454 (n20/D) [3]

Synonyms
Chloroethylene carbonate, 4-

Chloro-2-oxo-1,3-dioxolane
[3][4]

Synthesis of 4-Chloro-1,3-dioxolan-2-one
Two predominant methods for the synthesis of 4-Chloro-1,3-dioxolan-2-one are the

photochlorination of ethylene carbonate and the cycloaddition of carbon dioxide to

epichlorohydrin.

Experimental Protocol: Photochlorination of Ethylene
Carbonate
This method involves the direct chlorination of ethylene carbonate using chlorine gas under UV

irradiation.[5]

Materials:

Ethylene carbonate

Carbon tetrachloride (solvent)

Chlorine gas

2,6-di-tert-butylphenol (polymerization inhibitor)
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Nitrogen gas

Equipment:

500 mL three-necked flask

UV lamp

Gas inlet tube

Stirrer

Heating mantle

Thin-layer chromatography (TLC) apparatus

Rotary evaporator

Vacuum distillation setup

Procedure:

Charge the 500 mL three-necked flask with ethylene carbonate and carbon tetrachloride.

Heat the mixture to approximately 55°C with vigorous stirring.

Under UV light irradiation, bubble chlorine gas through the reaction mixture. Maintain a

yellow color in the solution, indicating a continuous presence of chlorine.

Monitor the reaction progress using thin-layer chromatography.

Once the reaction is complete (approximately 1.5 hours), stop heating and discontinue the

chlorine gas flow.

Purge the reaction mixture with nitrogen gas to remove any excess dissolved chlorine.

Remove the solvent using a rotary evaporator to obtain the crude product.

Add a small amount of 2,6-di-tert-butylphenol as a polymerization inhibitor.
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Purify the crude product by vacuum distillation, collecting the fractions corresponding to 4-
Chloro-1,3-dioxolan-2-one.

Experimental Protocol: Cycloaddition of Carbon Dioxide
to Epichlorohydrin
This route involves the reaction of epichlorohydrin with carbon dioxide, often catalyzed by an

ionic liquid.[6][7]

Materials:

Epichlorohydrin

Carbon dioxide (high purity)

Ionic liquid catalyst (e.g., amine-functionalized ionic liquid or 1-alkyl-3-methylimidazolium

salt)[6][7]

Optional co-catalyst (e.g., zinc bromide)[8]

Equipment:

50 mL stainless steel autoclave with a magnetic stirrer

Gas inlet for CO₂

Heating system

Procedure:

Charge the 50 mL stainless steel autoclave with epichlorohydrin (e.g., 10 mmol) and the

ionic liquid catalyst (e.g., 0.1 mmol).[6]

If using a co-catalyst, add it to the reactor at this stage.

Seal the autoclave and purge it several times with carbon dioxide to remove air.
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Pressurize the reactor with carbon dioxide to the desired pressure (e.g., atmospheric

pressure or higher).[6][7]

Heat the reaction mixture to the target temperature (e.g., 80°C) with continuous stirring.[6]

Maintain the reaction conditions for a set duration (e.g., 3-6 hours), monitoring the progress if

possible.[6]

After the reaction is complete, cool the autoclave to room temperature.

Carefully vent the excess carbon dioxide.

The resulting product is 4-(chloromethyl)-1,3-dioxolan-2-one, a structural isomer of the target

compound. Further reaction steps, not detailed in the available literature, would be required

to obtain 4-Chloro-1,3-dioxolan-2-one.

Applications in Research and Development
4-Chloro-1,3-dioxolan-2-one is a valuable building block in organic synthesis. Its primary

applications are in the preparation of:

Pharmaceutical intermediates: Its reactive nature allows for its incorporation into complex

molecular scaffolds.

Polymer chemistry: It can be used in the synthesis of specialized polymers.

Agrochemicals: It serves as a precursor for various agrochemical compounds.

Notably, it is a key intermediate in the synthesis of vinylene carbonate, an important electrolyte

additive in lithium-ion batteries that improves battery performance and lifespan.[9]

Safety and Handling
4-Chloro-1,3-dioxolan-2-one is classified as a hazardous substance. It is known to cause skin

and serious eye irritation, and may cause respiratory irritation.[10]

Precautionary Measures:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00615/full
https://www.kiche.or.kr/journal/kjche/fulltext/24/3/547/b5554c29
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00615/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00615/full
https://www.benchchem.com/product/b1361073/docs?utm_src=pdf-body#technical-guide-4-chloro-1-3-dioxolan-2-one-chloroethylene-carbonate
https://www.benchchem.com/product/b1361073/docs?utm_src=pdf-body#technical-guide-4-chloro-1-3-dioxolan-2-one-chloroethylene-carbonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227183.htm
https://www.benchchem.com/product/b1361073/docs?utm_src=pdf-body#technical-guide-4-chloro-1-3-dioxolan-2-one-chloroethylene-carbonate
https://www.echemi.com/sds/chloroethylenecarbonate-pid_Seven29609.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4]

Avoid breathing fumes, mist, or vapors.[4]

Store in a cool, dry place away from incompatible materials such as strong bases and

oxidizing agents.[4]

In case of exposure, seek immediate medical attention and refer to the Safety Data Sheet

(SDS) for detailed first-aid measures.

Visualized Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of 4-Chloro-1,3-
dioxolan-2-one from ethylene carbonate.
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Caption: Synthesis workflow of 4-Chloro-1,3-dioxolan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1361073?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/3967-54-2/
https://www.chemsynthesis.com/base/chemical-structure-4721.html
https://www.sigmaaldrich.com/US/en/product/sial/24481
https://synquestprodstorage.blob.core.windows.net/msds/2H00/2H28-1-00.pdf
https://wap.guidechem.com/question/how-can-the-synthesis-process--id146523.html
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00615/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00615/full
https://www.kiche.or.kr/journal/kjche/fulltext/24/3/547/b5554c29
https://www.researchgate.net/figure/Synthesis-route-of-4-chloromethyl-1-3-dioxolan-2-one_fig2_317771119
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227183.htm
https://www.echemi.com/sds/chloroethylenecarbonate-pid_Seven29609.html
https://www.benchchem.com/product/b1361073/docs#technical-guide-4-chloro-1-3-dioxolan-2-one-chloroethylene-carbonate
https://www.benchchem.com/product/b1361073/docs#technical-guide-4-chloro-1-3-dioxolan-2-one-chloroethylene-carbonate
https://www.benchchem.com/product/b1361073/docs#technical-guide-4-chloro-1-3-dioxolan-2-one-chloroethylene-carbonate
https://www.benchchem.com/product/b1361073/docs#technical-guide-4-chloro-1-3-dioxolan-2-one-chloroethylene-carbonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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